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Compound of Interest

Compound Name: Methyl 2,6-dichloroisonicotinate

Cat. No.: B108784

An In-depth Technical Guide to Methyl 2,6-
dichloroisonicotinate

For researchers, scientists, and professionals in drug development, this document provides a
comprehensive overview of the chemical properties, structure, and available experimental data
for Methyl 2,6-dichloroisonicotinate.

Core Chemical Properties

Methyl 2,6-dichloroisonicotinate is a chlorinated pyridine derivative with applications as a
pharmaceutical and agrochemical intermediate.[1][2] It is recognized for its role as a building
block in the synthesis of biologically active molecules.[2]

Physicochemical Data

The fundamental physicochemical properties of Methyl 2,6-dichloroisonicotinate are
summarized in the table below, providing a ready reference for experimental design and
chemical synthesis.
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Property Value Source

CAS Number 42521-09-5 [11[3][4][5]16]

Molecular Formula C7HsCI2NO2 2131141511611 7]

Molecular Weight 206.03 g/mol [311415][6]

Melting Point 80-84 °C [6]

82 °C [8]

205 °C [1]

Boiling Point 298.3 °C [8]

Appearance White to light yellow 2]
powder/crystal

Purity >97% [5]

97% [6]

Structural Identifiers

Structural identifiers are crucial for database searches and unambiguous identification of the

compound.

Identifier Type Identifier Source
methyl 2,6-dichloropyridine-4-

IUPAC Name [4]
carboxylate
COC(=0)C1=CC(=NC(=C1)CI)

SMILES o [31[41[6][7]
INChl=1S/C7H5CI2NO2/c1-12-

InChl 7(11)4-2-5(8)10-6(9)3-4/h2- [4]16][7]
3H,1H3
XSKGHSUHOYEBTK-

InChlKey [41[6]1[7]
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Chemical Structure

The molecular structure of Methyl 2,6-dichloroisonicotinate is depicted below.

Figure 1. Chemical structure of Methyl 2,6-dichloroisonicotinate.

Experimental Protocols
Synthesis of Methyl 2,6-dichloroisonicotinate

A common synthetic route to Methyl 2,6-dichloroisonicotinate involves the esterification of
2,6-dichloroisonicotinic acid.[1]

Procedure:

A mixture of 187 g (0.974 mol) of 2,6-dichloroisonicotinic acid, 1650 ml of methanol, and 5 ml
of concentrated sulfuric acid is prepared.[1]

e The solution is heated and refluxed for 24 hours.[1]

o Following the reaction, the majority of the solvent is removed via evaporation under reduced
pressure to yield the crude product.[1]

e The crude product is then dissolved in 750 ml of dichloromethane.[1]

e The dichloromethane solution is washed sequentially with water and 1N sodium hydroxide
solution.[1]

e The organic layer is separated and dried using anhydrous sodium sulfate.[1]

o Finally, the solvent is evaporated under reduced pressure to yield the final product.[1] This
process reportedly yields 174 g (86.7% yield) of Methyl 2,6-dichloroisonicotinate.[1]
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Figure 2. Workflow for the synthesis of Methyl 2,6-dichloroisonicotinate.
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Spectroscopic Data

Spectroscopic data is essential for the structural elucidation and confirmation of Methyl 2,6-
dichloroisonicotinate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While specific NMR data for Methyl 2,6-dichloroisonicotinate is not readily available in the
searched literature, related compounds and general principles can provide expected spectral
characteristics. For a definitive analysis, it is recommended to acquire *H and 3C NMR spectra.

Infrared (IR) Spectroscopy

IR spectral data has been reported for Methyl 2,6-dichloroisonicotinate.[4] The technique
mentioned is FTIR with a KBr wafer.[4] Characteristic absorptions would be expected for the
C=0 of the ester, C-Cl bonds, and the pyridine ring vibrations.

Mass Spectrometry

GC-MS data is available for Methyl 2,6-dichloroisonicotinate.[4] The top peak in the mass
spectrum is reported at an m/z of 174.[4]

Spectroscopic Data Details Source

Data not found in searched

1H NMR _
literature.
Data not found in searched
13C NMR ) [4]
literature.
FTIR (KBr Wafer), ATR-IR, and
IR Spectra Vapor Phase IR data are [4]
available.
Mass Spectrometry GC-MS: Top peak m/z = 174. [4]
Predicted Collision Cross [M+H]*: 133.6 A2; [M+Na]*: 7]
Section 144.8 A2, [M-H]~: 135.9 A2
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Biological Activity and Potential Applications

Methyl 2,6-dichloroisonicotinate is described as an electron-deficient compound that can be
used as a cross-coupling agent in organic synthesis.[3] It has shown antibacterial activity,
which may be attributed to its ability to inhibit bacterial DNA gyrase.[3] This compound is also
used as a pharmaceutical intermediate.[1]
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Figure 3. Proposed mechanism of antibacterial action.

Safety and Handling

Methyl 2,6-dichloroisonicotinate is associated with several hazard classifications. It is
reported to cause skin and serious eye irritation, and may cause respiratory irritation.[4]
Appropriate personal protective equipment should be used when handling this compound. For
detailed safety information, consult the Material Safety Data Sheet (MSDS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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